Cas no 100076-18-4 (1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester
• CAS No: 100076-18-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1124849
• Update Time: 2024-07-27

1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester

• Inchi： 1S/C12H14O5/c1-4-17-12(15)10-7(2)5-8(16-3)6-9(10)11(13)14/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key： ACQCKDKSOUVIIN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(OC)=CC(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 237.07629

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±42.0 °C(Predicted)
• PSA: 75.66
• pka: 3.27±0.10(Predicted)